Cas no 1695047-66-5 (3-{(benzyloxy)carbonylamino}-3-(4,5-dibromofuran-2-yl)propanoic acid)

• Product Name: 3-{(benzyloxy)carbonylamino}-3-(4,5-dibromofuran-2-yl)propanoic acid
• CAS No: 1695047-66-5
• MF: C₁₅H₁₃Br₂NO₅
• MW: 447.075423002243
• CID: 5824832
• PubChem ID: 103667653
• Update Time: 2025-06-12

3-{(benzyloxy)carbonylamino}-3-(4,5-dibromofuran-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{(benzyloxy)carbonylamino}-3-(4,5-dibromofuran-2-yl)propanoic acid
• 1695047-66-5
• 3-{[(benzyloxy)carbonyl]amino}-3-(4,5-dibromofuran-2-yl)propanoic acid
• EN300-1285082

• Inchi： 1S/C15H13Br2NO5/c16-10-6-12(23-14(10)17)11(7-13(19)20)18-15(21)22-8-9-4-2-1-3-5-9/h1-6,11H,7-8H2,(H,18,21)(H,19,20)
• InChI Key： VLPCBKUPCJFYFY-UHFFFAOYSA-N
• SMILES： BrC1=C(OC(=C1)C(CC(=O)O)NC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 446.91400g/mol
• Monoisotopic Mass: 444.91605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 88.8Ų

Additional information on 3-{(benzyloxy)carbonylamino}-3-(4,5-dibromofuran-2-yl)propanoic acid

Introduction to 3-{(benzyloxy)carbonylamino}-3-(4,5-dibromofuran-2-yl)propanoic Acid (CAS No. 1695047-66-5)

3-{(benzyloxy)carbonylamino}-3-(4,5-dibromofuran-2-yl)propanoic acid, identified by its CAS number CAS NO.1695047-66-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable scaffold for the synthesis of novel therapeutic agents. The structural features of this molecule, particularly the presence of a (benzyloxy)carbonylamino group and a (4,5-dibromofuran-2-yl) moiety, contribute to its unique chemical and biological properties.

The (benzyloxy)carbonylamino group is a well-known protecting group in peptide chemistry, often used to shield the amino group during synthetic procedures. Its incorporation into the molecular framework of 3-{(benzyloxy)carbonylamino}-3-(4,5-dibromofuran-2-yl)propanoic acid suggests potential applications in the synthesis of peptidomimetics or other biologically active peptides. This group not only enhances the stability of the molecule during synthetic manipulations but also allows for controlled deprotection under specific conditions, facilitating further functionalization.

The (4,5-dibromofuran-2-yl) moiety introduces a bromine substituent at the 4 and 5 positions of a furan ring, which can serve as a handle for further chemical modifications. Brominated furans are known to exhibit diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of multiple bromine atoms can enhance the electrophilicity of the molecule, making it more susceptible to nucleophilic attack and enabling the introduction of various functional groups at specific positions.

In recent years, there has been growing interest in exploring the pharmacological potential of brominated furan derivatives. These compounds have shown promise in preclinical studies as inhibitors of various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that certain brominated furans exhibit inhibitory effects on kinases and other targets relevant to cancer therapy. The structural motif present in 3-{(benzyloxy)carbonylamino}-3-(4,5-dibromofuran-2-yl)propanoic acid aligns with this trend, suggesting that it could be a versatile scaffold for developing novel antitumor agents.

The synthesis of 3-{(benzyloxy)carbonylamino}-3-(4,5-dibromofuran-2-yl)propanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the (benzyloxy)carbonylamino group typically involves an amide bond formation between a carboxylic acid derivative and an amine compound. Subsequent functionalization at the furan ring requires selective bromination techniques, which must be carried out under controlled conditions to avoid unwanted side reactions.

The compound's potential applications extend beyond its use as a synthetic intermediate. Preliminary studies have suggested that it may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. The combination of the protective group and the brominated furan moiety makes this molecule an attractive candidate for further investigation in drug discovery programs aimed at addressing these conditions.

Advances in computational chemistry have also played a crucial role in understanding the biological activity of 3-{(benzyloxy)carbonylamino}-3-(4,5-dibromofuran-2-yl)propanoic acid. Molecular modeling studies have helped predict how this compound interacts with biological targets such as enzymes and receptors. These predictions are invaluable for guiding experimental efforts and optimizing lead compounds for therapeutic use.

The development of new synthetic methodologies has further enhanced the accessibility of this compound for research purposes. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled more efficient and selective modifications at specific positions within the molecular framework. These advancements not only improve the yield and purity of 3-{(benzyloxy)carbonylamino}-3-(4,5-dibromofuran-2-yl)propanoic acid but also open up new possibilities for its derivatization into more complex pharmacophores.

In conclusion, 3-{(benzyloxy)carbonylamino}-3-(4,5-dibromofuran-2-yl)propanoic acid represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Continued exploration into its biological activity and synthetic applications will likely yield valuable insights into its role in future drug development efforts.